Cas no 1806692-76-1 (1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one
• CAS No: 1806692-76-1
• MF: C₉H₇BrFIO
• MW: 356.958157777786
• CID: 4973120
• Update Time: 2025-10-29

1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one

• Inchi： 1S/C9H7BrFIO/c10-5-9(13)3-6-1-7(11)4-8(12)2-6/h1-2,4H,3,5H2
• InChI Key： ULHQAYKTSYHHTB-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)CC(CBr)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one

Introduction to 1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one (CAS No. 1806692-76-1) and Its Emerging Applications in Chemical Biology

1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one, identified by the chemical formula CAS No. 1806692-76-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromo and iodo substituents on a phenyl ring coupled with a propionone backbone, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive agents. The presence of both halogen atoms enhances its reactivity, enabling diverse functionalization strategies that are pivotal for drug discovery.

The compound's structural motif, featuring a 3-fluoro-5-iodophenyl group, is particularly noteworthy due to the strong electron-withdrawing effects of fluorine and iodine. These substituents not only modulate the electronic distribution across the aromatic ring but also influence its interaction with biological targets. The bromo atom on the propionone moiety further contributes to its versatility, allowing for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

In recent years, the demand for structurally diverse compounds with tailored biological activities has driven extensive exploration of halogenated aromatic systems. 1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one has emerged as a key intermediate in synthesizing molecules targeting various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. Its dual halogenation pattern provides a rich platform for medicinal chemists to explore structure-activity relationships (SAR), enabling the optimization of potency, selectivity, and pharmacokinetic profiles.

One of the most compelling aspects of this compound is its utility in generating libraries of diversified analogs through iterative functionalization. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at the bromo or iodo positions, expanding the chemical space available for screening. Additionally, nucleophilic substitution reactions at the bromo center allow for the introduction of amino, thioether, or ester functionalities, further enhancing the compound's adaptability in drug design.

The pharmaceutical industry has increasingly recognized the importance of fluorinated and iodinated compounds due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. 1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular framework. Recent studies have demonstrated its application in developing kinase inhibitors, where the combination of halogenated aromatic rings with a ketone group provides optimal interactions with protein targets.

Moreover, advances in computational chemistry have facilitated the rational design of derivatives based on 1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one. Molecular modeling studies have revealed that subtle modifications around the phenyl ring can significantly alter binding modes to biological receptors. This has enabled researchers to predict and fine-tune properties such as receptor affinity and selectivity before experimental synthesis, thereby accelerating the drug discovery process.

In academic research circles, this compound has been leveraged to explore novel synthetic methodologies and reaction pathways. For example, its participation in transition-metal-catalyzed cascade reactions has opened up new avenues for constructing polycyclic systems with potential bioactivity. Such transformations highlight its role as a versatile building block in synthetic organic chemistry.

The growing interest in 1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one is also reflected in its increasing production scale and commercial availability. Chemical suppliers now offer high-purity batches tailored for research applications, underscoring its significance in both academic and industrial settings. Collaborative efforts between synthetic chemists and biologists are now focused on harnessing its potential through high-throughput screening campaigns and structure-based drug design approaches.

As our understanding of disease mechanisms advances, so does the need for innovative molecular tools to modulate them. 1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one stands out as a compound that embodies this progress by serving as a linchpin in multiple stages of drug development—ranging from initial scaffold design to lead optimization. Its unique combination of structural features ensures that it remains at forefront of medicinal chemistry innovation.

In conclusion,1-Bromo-3-(3-fluoro-5-iodophenyl)propan-2-one (CAS No. 1806692-76-1) represents a cornerstone in modern chemical biology research. Its multifaceted utility spans synthetic chemistry, drug discovery, and computational modeling, making it an indispensable tool for scientists striving to develop next-generation therapeutics. As methodologies evolve and new targets emerge,this compound will undoubtedly continue to play a pivotal role in shaping future advancements across multiple disciplines.